Cas no 2135570-62-4 (tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate)

tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate structure
2135570-62-4 structure
Product Name:tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
CAS No:2135570-62-4
MF:C11H15ClN2O4S
MW:306.765800714493
CID:6110432
PubChem ID:163323574
Update Time:2025-05-18

tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
    • Carbamic acid, N-[3-(aminosulfonyl)-4-chlorophenyl]-, 1,1-dimethylethyl ester
    • tert-Butyl (4-chloro-3-sulfamoylphenyl)carbamate
    • 2135570-62-4
    • EN300-1871620
    • CS-0371771
    • Inchi: 1S/C11H15ClN2O4S/c1-11(2,3)18-10(15)14-7-4-5-8(12)9(6-7)19(13,16)17/h4-6H,1-3H3,(H,14,15)(H2,13,16,17)
    • InChI Key: WOPXUNIZZKTVPV-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC=C(Cl)C(S(N)(=O)=O)=C1

Computed Properties

  • Exact Mass: 306.0441058g/mol
  • Monoisotopic Mass: 306.0441058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.398±0.06 g/cm3(Predicted)
  • pka: 9.67±0.60(Predicted)

tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1871620-0.05g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
0.05g
$683.0 2023-09-18
Enamine
EN300-1871620-0.1g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
0.1g
$715.0 2023-09-18
Enamine
EN300-1871620-0.25g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
0.25g
$748.0 2023-09-18
Enamine
EN300-1871620-0.5g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
0.5g
$781.0 2023-09-18
Enamine
EN300-1871620-1.0g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
1g
$1172.0 2023-06-01
Enamine
EN300-1871620-2.5g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
2.5g
$1594.0 2023-09-18
Enamine
EN300-1871620-5.0g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
5g
$3396.0 2023-06-01
Enamine
EN300-1871620-10.0g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
10g
$5037.0 2023-06-01
Enamine
EN300-1871620-1g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
1g
$813.0 2023-09-18
Enamine
EN300-1871620-5g
tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate
2135570-62-4
5g
$2360.0 2023-09-18

Additional information on tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate

Introduction to Tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate (CAS No. 2135570-62-4)

Tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate, with the chemical identifier CAS No. 2135570-62-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 4-chloro-3-sulfamoylphenyl moiety in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate consists of a carbamate functional group attached to a phenyl ring substituted with a chloro and a sulfamoyl group. This arrangement not only contributes to its stability but also enhances its reactivity, making it suitable for various chemical transformations. The tert-butyl group, in particular, provides steric hindrance, which can influence the compound's interactions with biological targets, thereby affecting its pharmacological profile.

In recent years, there has been a growing interest in carbamate derivatives due to their potential as pharmacological agents. Studies have shown that carbamates can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the treatment of inflammatory diseases, neurological disorders, and metabolic conditions. The specific combination of substituents in tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate suggests that it may have unique mechanisms of action that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The carbamate group can be easily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, it can be converted into esters, amides, or other functional groups that may enhance its bioavailability or target specificity. This flexibility makes tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate an invaluable tool in medicinal chemistry.

Recent research has also explored the potential of this compound in the development of novel antimicrobial agents. The sulfamoyl group, in particular, is known to have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. By incorporating this moiety into a carbamate framework, researchers aim to create compounds that are effective against resistant strains of bacteria while minimizing toxicity to host cells. Preliminary studies have shown promising results in vitro, suggesting that further investigation is warranted.

The synthesis of tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 4-chloro-3-sulfamoylphenol precursor, which is then reacted with tert-butanol under acidic conditions to form the desired carbamate derivative. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and confirm the identity of the product.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Carbamate-based compounds are known for their efficacy as pesticides and herbicides due to their ability to inhibit key enzymes involved in plant growth and development. The structural features of tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate make it a candidate for developing novel agrochemicals that are more selective and environmentally friendly compared to existing alternatives.

The safety profile of tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate is another critical consideration in its development and application. While preliminary studies suggest that it is well-tolerated at moderate doses, further toxicological assessments are necessary to evaluate its long-term effects. These studies will help determine safe dosage ranges and potential side effects, ensuring that the compound can be used effectively without posing risks to human health or the environment.

In conclusion, tert-butyl N-(4-chloro-3-sulfamoylphenyl)carbamate (CAS No. 2135570-62-4) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd